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Compound of Interest

Compound Name: 5-Cyano-2-picoline

Cat. No.: B057721

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed procedures for the safe disposal of 5-Cyano-2-
picoline, a vital component in various synthetic processes. Adherence to these protocols is
crucial for minimizing risks and complying with regulatory standards.

Key Properties and Safety Data

Understanding the physicochemical properties of 5-Cyano-2-picoline is the first step toward
safe handling. The following table summarizes essential quantitative data for this compound.

Property Value Source

Molecular Formula C7HeN:2 Thermo Fisher Scientific
Melting Point/Range -94 °F /-70 °C Sigma-Aldrich

Boiling Point/Range 262 - 264 °F /128 - 129 °C Sigma-Aldrich

Density 0.943 g/lcm3 at 77 °F / 25 °C Sigma-Aldrich

Flash Point 28°C/82.4 °F Fisher Scientific[1]
Autoignition Temperature 537 °C/998.6 °F Fisher Scientific[1]

Disposal Protocol
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The primary method for the disposal of 5-Cyano-2-picoline is through an approved waste

disposal plant.[1][2] It is imperative to consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[1]

Pre-Disposal and Handling

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,
including flame-retardant antistatic protective clothing, protective gloves, and eye/face
protection. Work should be conducted under a fume hood.

Container Management: Keep the chemical in its original, tightly closed container in a dry,
cool, and well-ventilated place.[1] Do not mix with other waste.

Spill Management: In case of a spill, cover drains to prevent entry into the sewer system.[3]
Absorb the spill with an inert material (e.g., sand, silica gel, Chemizorb®) and collect it in a
suitable, closed container for disposal.[3] Use only non-sparking tools and take
precautionary measures against static discharge.[1]

Step-by-Step Disposal Procedure

Waste Classification: Classify 5-Cyano-2-picoline as a hazardous waste. Its hazard
classifications include flammable liquid and vapor, harmful if swallowed or inhaled, toxic in
contact with skin, and causing severe skin burns and eye damage.

Contact a Licensed Waste Disposal Company: Arrange for the collection and disposal of the
chemical with a licensed and approved waste disposal contractor.

Packaging and Labeling: Ensure the waste container is properly labeled with the chemical
name and associated hazards. Keep the chemical in its original container.

Documentation: Maintain all necessary documentation related to the disposal process as
required by your institution and local regulations.

Decontamination: Thoroughly decontaminate any equipment or surfaces that have come into
contact with 5-Cyano-2-picoline. Wash hands and any exposed skin thoroughly after
handling.[1]
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 5-Cyano-2-
picoline.
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Caption: Logical workflow for the safe disposal of 5-Cyano-2-picoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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